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Compound of Interest

Compound Name: Zatosetron maleate

Cat. No.: B1682405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, chemical

structure, and mechanism of action of zatosetron maleate. The information is curated for

professionals in the fields of pharmaceutical research and drug development, presenting

detailed experimental protocols, quantitative data, and visual representations of key pathways.

Chemical Structure and Properties
Zatosetron is a potent and selective 5-HT3 receptor antagonist.[1] Its chemical structure is

characterized by a substituted benzofuran-7-carboxamide moiety linked to an endo-

tropanamine group. The maleate salt form enhances its stability and bioavailability.

IUPAC Name: endo-5-chloro-2,3-dihydro-2,2-dimethyl-N-(8-methyl-8-azabicyclo[3.2.1]oct-3-

yl)-7-benzofurancarboxamide (Z)-2-butenedioate[1]

Chemical Formula: C₁₉H₂₅ClN₂O₂ · C₄H₄O₄

Molecular Weight: 464.95 g/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1682405?utm_src=pdf-interest
https://www.benchchem.com/product/b1682405?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1732548/
https://pubmed.ncbi.nlm.nih.gov/1732548/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 123482-23-5 (maleate salt) [2]

Melting Point
Not explicitly available in

search results.

Solubility
Not explicitly available in

search results.

Synthesis of Zatosetron Maleate
The synthesis of zatosetron maleate is a multi-step process commencing from commercially

available starting materials. The key intermediates are 5-chloro-2,3-dihydro-2,2-

dimethylbenzofuran-7-carboxylic acid and endo-3-aminotropane. Several synthetic routes have

been reported, with a common pathway involving the initial, separate synthesis of these two

key fragments followed by their coupling and final salt formation.

Synthesis Pathway Overview
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Synthesis of Benzofuran Intermediate

Synthesis of Tropanamine Intermediate

Final Assembly5-Chlorosalicylic Acid Methyl 5-chloro-2-hydroxybenzoate
Esterification

Methyl 5-chloro-2-(2-methyl-2-propenyloxy)benzoate
Alkylation

Methyl 5-chloro-2-hydroxy-3-(2-methyl-2-propenyl)benzoate
Claisen Rearrangement

5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-carboxylic acid
Cyclization & Hydrolysis

Zatosetron (Free Base)

Amide Coupling

Tropinone Tropinone Oxime
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endo-3-Aminotropane
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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